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Compound of Interest

Compound Name: Glyphosate-d2

Cat. No.: B12399607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the isotopic labeling and

enrichment of Glyphosate-d2. This deuterated analog of glyphosate serves as an essential

internal standard for the accurate quantification of glyphosate in various matrices. This guide

covers the synthesis, analytical characterization, and application of Glyphosate-d2, with a

focus on providing detailed experimental protocols and clearly presented quantitative data.

Introduction to Glyphosate and Isotopic Labeling
Glyphosate, N-(phosphonomethyl)glycine, is a broad-spectrum systemic herbicide that

functions by inhibiting the plant enzyme 5-enolpyruvylshikimate-3-phosphate synthase

(EPSPS).[1][2][3] This enzyme is a key component of the shikimate pathway, a metabolic route

essential for the synthesis of aromatic amino acids in plants and microorganisms but absent in

animals.[1][2]

Isotopic labeling, the replacement of an atom in a molecule with one of its isotopes, is a

powerful technique in analytical chemistry and metabolic research. Deuterium (²H or D), a

stable isotope of hydrogen, is commonly used to create isotopically labeled internal standards

for quantitative analysis by mass spectrometry (MS) and nuclear magnetic resonance (NMR)

spectroscopy. Glyphosate-d2, in which two hydrogen atoms on the glycine methylene group

are replaced with deuterium, is an ideal internal standard for glyphosate analysis due to its

similar chemical and physical properties to the unlabeled analyte, while being distinguishable

by its mass-to-charge ratio (m/z) in MS.
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Synthesis and Enrichment of Glyphosate-d2
The synthesis of isotopically labeled glyphosate, including Glyphosate-d2, can be achieved

through various chemical routes. A common strategy involves the use of an isotopically labeled

precursor. For Glyphosate-d2, this would typically involve starting with glycine-2,2-d2.

Synthetic Pathway Overview
A general and widely adaptable method for synthesizing isotopically labeled glyphosate is

through the phosphomethylation of labeled glycine. This process can be broken down into the

following key steps:
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Synthesis of Glyphosate-d2

Glycine-2,2-d2

Phosphomethylation Reaction

Dialkyl Phosphite &
 Formaldehyde

Acid Hydrolysis

Purification
(e.g., Recrystallization)

Glyphosate-d2
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Analytical Workflow using Glyphosate-d2

Sample Collection &
 Homogenization

Spike with known amount
 of Glyphosate-d2

Extraction of Analytes

Sample Cleanup
(e.g., SPE, Filtration)

LC-MS/MS Analysis

Data Processing &
 Quantification
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Shikimate Pathway

Erythrose 4-phosphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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